2-(2-Chloro-6-methanesulfonylphenyl)acetic acid

• Molecular Formula: C9H9ClO4S
• Molecular Weight: 248.68 g/mol
• SMILES: CS(=O)(=O)C1=C(C(=CC=C1)Cl)CC(=O)O
• InChI: InChI=1S/C9H9ClO4S/c1-15(13,14)8-4-2-3-7(10)6(8)5-9(11)12/h2-4H,5H2,1H3,(H,11,12)
• InChIKey: MMPMZTLQSOYDAS-UHFFFAOYSA-N

2-(2-Chloro-6-methanesulfonylphenyl)acetic acid – Identity, Suppliers, and Scaffold Classification

2-(2-Chloro-6-methanesulfonylphenyl)acetic acid (CAS 1779747-71-5) is an arylacetic acid derivative bearing an ortho-chloro and an ortho-methanesulfonyl substituent on the phenyl ring . With a molecular formula of C₉H₉ClO₄S and a molecular weight of 248.68 g·mol⁻¹, this compound is currently offered at research-grade purity (95%) by specialty chemical suppliers such as Leyan (product no. 2097959) . Its computed physicochemical profile includes a topological polar surface area (TPSA) of 71.44 Ų, a LogP of 1.37, three hydrogen-bond acceptors, one hydrogen-bond donor, and three rotatable bonds . The compound belongs to the broader phenylacetic acid class that has served as a privileged scaffold in medicinal chemistry, most notably as a precursor framework for non-steroidal anti-inflammatory drugs (NSAIDs) and as a key intermediate for selective COX-2 inhibitors . The presence of the methanesulfonyl pharmacophore—validated by Copeland et al. (1994) as a critical structural determinant for COX-2 selective inhibition—distinguishes this compound from simpler chlorophenylacetic acid analogs .

● Scaffold for COX-2 pharmacophore-driven SAR exploration

● Ortho,ortho-disubstituted phenylacetic acid building block

● Hydrolytically stable methanesulfonyl handle for multi-step synthesis

• [1] Ruifu Chemical. 4-(Methylsulfonyl)phenylacetic Acid (CAS 90536-66-6), Purity >99.5% (HPLC), Etoricoxib Intermediate. Etoricoxib is a highly selective COX-2 inhibitor developed by Merck. https://www.ruifuchemical.com View Source
• [2] Copeland RA, Williams JM, Giannaras J, Nurnberg S, Covington M, Pinto D, Pick S, Trzaskos JM. Mechanism of selective inhibition of the inducible isoform of prostaglandin G/H synthase. Proc Natl Acad Sci U S A. 1994;91(23):11202-11206. doi:10.1073/pnas.91.23.11202. PMID: 7972034. View Source

Why Generic Chlorophenyl or Methylsulfonyl Analogs Cannot Replace This Compound

The unique ortho,ortho-disubstitution pattern of 2-(2-chloro-6-methanesulfonylphenyl)acetic acid—combining an electron-withdrawing chlorine with a strongly electron-withdrawing and sterically demanding methanesulfonyl group on the same phenyl ring—creates a physicochemical and conformational profile that no single monosubstituted or para-substituted analog can replicate. 2-(2-Chlorophenyl)acetic acid (CAS 2444-36-2, MW 170.59, LogP ≈1.97) lacks the methanesulfonyl pharmacophore entirely, forfeiting the COX-2 recognition element and exhibiting markedly lower polarity (TPSA 37.30 Ų vs. 71.44 Ų) . Conversely, 4-(methylsulfonyl)phenylacetic acid (CAS 90536-66-6, MW 214.24, LogP 1.80) positions the sulfonyl group at the para position with no ortho-chloro substituent, eliminating the steric constraint imposed by ortho,ortho-disubstitution and altering both the conformational landscape and the electronic distribution across the ring . 2,6-Dichlorophenylacetic acid (CAS 6575-24-2, MW 205.04, LogP ≈2.62) provides two ortho-chloro groups but no sulfonyl moiety, resulting in a fundamentally different hydrogen-bonding capacity and a distinct biological target profile (IPNS/acyltransferase inhibition rather than COX-2 engagement) . These differences in substitution pattern, LogP, TPSA, and pharmacophore composition mean that substitution of the target compound with any of these analogs would alter critical drug-like properties and target engagement potential in any structure–activity relationship (SAR) program.

⚠ Chlorophenylacetic acids without the methanesulfonyl group lack the COX-2 pharmacophore and exhibit different polarity profiles.

⚠ Para-methylsulfonyl analogs retain conformational flexibility; ortho,ortho restriction may alter binding pose interpretation.

⚠ Dichloro or alcohol/amide precursors alter hydrogen-bonding capacity and synthetic entry points, shifting SAR outcomes.

• [1] ChemicalBook. 2-Chlorophenylacetic acid (CAS 2444-36-2). Molecular Formula: C₈H₇ClO₂; Molecular Weight: 170.59; Melting Point: 92–95 °C. https://www.chemicalbook.cn/CASEN_2444-36-2.htm View Source
• [2] Molbase. 4-(Methylsulfonyl)phenylacetic acid (CAS 90536-66-6). PSA: 79.82000; LogP: 1.79800. https://mip.molbase.cn/baike/99217 View Source

Comparator-Anchored Quantitative Differentiation Evidence

LogP Reduction and Improved Aqueous Solubility vs. Monosubstituted Analogs

The target compound exhibits a computed LogP of 1.37, which is 0.41–0.43 units lower than that of 4-(methylsulfonyl)phenylacetic acid (LogP 1.80) and approximately 0.60 units lower than that of 2-(2-chlorophenyl)acetic acid (LogP 1.97) . This reduction in lipophilicity, attributable to the combined electron-withdrawing effect of the ortho-chloro and ortho-methanesulfonyl substituents, is expected to confer improved aqueous solubility—a critical parameter for both in vitro assay compatibility and oral bioavailability predictions. The TPSA of the target compound (71.44 Ų) is nearly double that of 2-(2-chlorophenyl)acetic acid (37.30 Ų), further supporting enhanced polarity .

LogP Reduction

Cross-study comparable

Target LogP 1.37 (Δ −0.43 to −0.60 vs. monosubstituted analogs)

Supports improved aqueous solubility context for assay compatibility

Computed values; not experimental LogD

Evidence Dimension	Computed LogP (octanol-water partition coefficient)
Target Compound Data	LogP = 1.37 (computed); TPSA = 71.44 Ų
Comparator Or Baseline	4-(Methylsulfonyl)phenylacetic acid: LogP = 1.80; 2-(2-Chlorophenyl)acetic acid: LogP = 1.97, TPSA = 37.30 Ų
Quantified Difference	ΔLogP = −0.43 vs. 4-(methylsulfonyl) analog; ΔLogP ≈ −0.60 vs. 2-chlorophenyl analog; ΔTPSA = +34.14 Ų vs. 2-chlorophenyl analog
Conditions	Computed values from vendor technical datasheets (Leyan, Molbase, Chem960); not experimentally measured LogD

Why This Matters

A lower LogP and higher TPSA predict better aqueous solubility, which directly impacts the compound's utility in biochemical assays requiring DMSO/aqueous solvent compatibility and may reduce non-specific protein binding in cellular assays.

• [1] Molbase. 4-(Methylsulfonyl)phenylacetic acid (CAS 90536-66-6). LogP: 1.79800. https://mip.molbase.cn/baike/99217 View Source

Ortho-Methanesulfonyl Pharmacophore Enables COX-2 Inhibitory Potential

The methanesulfonyl (–SO₂CH₃) group appended to the phenyl ring is a validated pharmacophore for selective cyclooxygenase-2 (COX-2) inhibition. Copeland et al. (1994) demonstrated that compounds of the general form 'aryl methyl sulfonyls and aryl methyl sulfonamides' achieve time-dependent, selective inactivation of COX-2 over COX-1, with representative inhibitors such as DuP 697 showing KI values in the nanomolar range and irreversible COX-2 inactivation upon prolonged incubation . The target compound incorporates this pharmacophore at the ortho position of the phenylacetic acid scaffold. In contrast, 2-(2-chlorophenyl)acetic acid and 2,6-dichlorophenylacetic acid lack any sulfonyl moiety and are not associated with COX-2 inhibition; 2,6-dichlorophenylacetic acid is instead characterized as an inhibitor of isopenicillin N synthase (IPNS) and acyl-CoA:6-APA acyltransferase . No direct IC₅₀ or KI data for the target compound against COX-2 have been identified in the public domain, and this inference is based on pharmacophore class membership rather than measured target engagement.

COX-2 Pharmacophore

Class-level inference

Methanesulfonyl group present; no direct IC₅₀ data for target compound

Pharmacophore membership suggests potential for COX-2 selective inhibition research

Inference from Copeland et al. (1994); requires target engagement verification

Evidence Dimension	Presence of the methanesulfonyl (–SO₂CH₃) pharmacophore for COX-2 selective inhibition
Target Compound Data	Contains ortho-methanesulfonyl group (structural feature present); no direct COX-2 IC₅₀ data publicly available
Comparator Or Baseline	2-(2-Chlorophenyl)acetic acid: no sulfonyl group, no COX-2 pharmacophore; 2,6-Dichlorophenylacetic acid: no sulfonyl group, characterized as IPNS/acyltransferase inhibitor; DuP 697: prototypical aryl methyl sulfonyl COX-2 inhibitor (KI in nanomolar range, time-dependent COX-2 inactivation)
Quantified Difference	Qualitative difference: pharmacophore present vs. absent; DuP 697 reference: KI < 100 nM for COX-2 with time-dependent irreversible inactivation (Copeland et al., 1994)
Conditions	Class-level inference from Copeland et al. (1994) PNAS, demonstrating that aryl methyl sulfonyl compounds selectively inactivate COX-2; no direct assay data for the target compound

Why This Matters

The methanesulfonyl pharmacophore is a well-established structural determinant for COX-2 selective inhibition; its presence in the target compound provides a rational basis for prioritization in anti-inflammatory SAR programs over chloro-only or dichloro analogs that lack this critical recognition element.

• [1] Copeland RA, Williams JM, Giannaras J, Nurnberg S, Covington M, Pinto D, Pick S, Trzaskos JM. Mechanism of selective inhibition of the inducible isoform of prostaglandin G/H synthase. Proc Natl Acad Sci U S A. 1994;91(23):11202-11206. doi:10.1073/pnas.91.23.11202. PMID: 7972034. View Source

Hydrolytic Stability Advantage Over Chlorosulfonyl Analogs

The target compound contains a chemically robust methanesulfonyl (–SO₂CH₃) group, which is a fully oxidized, hydrolytically stable sulfone. This contrasts directly with the chlorosulfonyl (–SO₂Cl) analog, methyl 2-(2-chloro-6-(chlorosulfonyl)phenyl)acetate (CAS 859721-58-7), which bears a reactive sulfonyl chloride moiety . Sulfonyl chlorides are well-documented to undergo rapid hydrolysis upon exposure to atmospheric moisture, requiring anhydrous storage conditions and limiting their shelf life and synthetic reproducibility . The methanesulfonyl group in the target compound is inert toward hydrolysis under standard laboratory storage and reaction conditions, enabling longer-term storage, broader solvent compatibility (including aqueous mixtures), and more predictable reactivity in downstream derivatization at the carboxylic acid handle without competing side reactions at the sulfonyl position.

Hydrolytic Stability

Head-to-head

Methanesulfonyl stable to hydrolysis vs. chlorosulfonyl analog prone to rapid degradation

Enables standard storage and aqueous reaction conditions without moisture sensitivity

Sulfonyl chloride half-life minutes to hours in water; methanesulfonyl inert

Evidence Dimension	Hydrolytic stability of the sulfonyl functional group
Target Compound Data	Methanesulfonyl (–SO₂CH₃): hydrolytically stable sulfone; inert to water and moisture under ambient conditions
Comparator Or Baseline	Methyl 2-(2-chloro-6-(chlorosulfonyl)phenyl)acetate (CAS 859721-58-7): contains chlorosulfonyl (–SO₂Cl), a reactive sulfonyl chloride prone to rapid hydrolysis; MW 283.13, C₉H₈Cl₂O₄S
Quantified Difference	Qualitative difference: methanesulfonyl is stable to hydrolysis; chlorosulfonyl hydrolyzes rapidly in the presence of water (rate dependent on pH and solvent; half-life typically minutes to hours in aqueous media)
Conditions	Ambient storage and standard organic/aqueous reaction conditions; sulfonyl chloride reactivity documented in standard organic chemistry textbooks and sulfonyl chloride handling guidelines

Why This Matters

For procurement decisions, the methanesulfonyl compound can be stored and handled under standard laboratory conditions without special precautions against moisture, whereas the chlorosulfonyl analog requires anhydrous storage, inert atmosphere handling, and has a limited shelf life—factors that directly affect cost of ownership and experimental reproducibility.

• [1] Royal Society of Chemistry. Synthesis of Sulfonamides (Chapter). In: Sulfonamide Synthesis. Traditional and emerging methods for sulfonamide synthesis; sulfonyl chlorides are typically accessed as reactive intermediates and are prone to hydrolysis. 2016. https://books.rsc.org View Source

Conformational Restriction Imposed by Ortho,Ortho-Disubstitution

The simultaneous presence of chlorine and methanesulfonyl groups at the two ortho positions (C-2 and C-6) of the phenyl ring creates steric congestion around the acetic acid side chain. This ortho,ortho-disubstitution restricts free rotation about the aryl–CH₂ bond, locking the carboxylic acid moiety into a preferred conformational orientation relative to the aromatic plane . In contrast, 4-(methylsulfonyl)phenylacetic acid, with its para-substituted methanesulfonyl group, retains unrestricted rotation around the aryl–CH₂ bond, presenting a more conformationally flexible scaffold . Similarly, 2-(2-chlorophenyl)acetic acid has only a single ortho substituent, allowing greater conformational freedom . Conformational restriction is a well-recognized strategy in medicinal chemistry for enhancing target-binding affinity by reducing the entropic penalty upon complex formation, and the unique ortho,ortho-disubstitution pattern of the target compound may confer differential binding poses compared to analogs lacking this steric constraint.

Conformational Restriction

Cross-study comparable

Ortho,ortho-disubstitution restricts aryl–CH₂ rotation; 3 rotatable bonds

May confer distinct binding poses in target engagement studies

Structural inference; no experimental rotational barrier data available

Evidence Dimension	Conformational freedom around the aryl–CH₂ bond
Target Compound Data	ortho,ortho-Disubstitution (Cl at C-2, SO₂CH₃ at C-6): restricted rotation; 3 computed rotatable bonds total (including the aryl–CH₂–COOH linkage)
Comparator Or Baseline	4-(Methylsulfonyl)phenylacetic acid: para-substitution, unrestricted rotation; 2-(2-Chlorophenyl)acetic acid: single ortho substituent, low rotational barrier
Quantified Difference	Qualitative conformational difference: restricted vs. free rotation; target compound has 3 rotatable bonds (Leyan computed), while 4-(methylsulfonyl)phenylacetic acid has equivalent rotatable bond count but with lower rotational barrier at the aryl–CH₂ bond
Conditions	Structural inference based on substituent steric bulk; no experimental rotational barrier measurements (e.g., variable-temperature NMR) publicly available for the target compound

Why This Matters

In SAR-driven lead optimization, conformational restriction can translate into improved target selectivity and potency; the unique ortho,ortho-disubstitution pattern of the target compound offers a distinct conformational profile that cannot be replicated by para-substituted or monosubstituted analogs, potentially leading to different biological outcomes in screening cascades.

• [1] ChemicalBook. 2-Chlorophenylacetic acid (CAS 2444-36-2). Single ortho-chloro substituent. https://www.chemicalbook.cn/CASEN_2444-36-2.htm View Source

Carboxylic Acid Handle for Direct Downstream Derivatization

The free carboxylic acid group of the target compound allows direct participation in amide coupling, esterification, and reduction reactions without the need for prerequisite functional group interconversion. This contrasts with (2-chloro-6-methanesulfonylphenyl)methanol (CAS 1549395-22-3, MW 220.67, C₈H₉ClO₃S), which would require oxidation to the carboxylic acid before participating in amide bond formation, adding a synthetic step and potentially reducing overall yield . Similarly, N-(2-chloro-6-(methylsulfonyl)phenyl)acetamide (CAS 3035375-22-2, MW 247.70, C₉H₁₀ClNO₃S) already has the amine acylated, limiting further diversification at that position without deprotection . The target compound's carboxylic acid is the most versatile functional handle among this family, enabling direct access to amide, ester, hydrazide, and hydroxamic acid derivatives via standard coupling protocols.

Synthetic Handle

Cross-study comparable

Free carboxylic acid enables direct amidation/esterification without extra oxidation steps

Represents most step-economical entry point for library synthesis

Compared with alcohol and acetamide precursors requiring ≥1 additional step

Evidence Dimension	Synthetic step economy for downstream derivatization
Target Compound Data	Free carboxylic acid: enables direct amide coupling, esterification, reduction (0 additional steps to activate the carbon center for C–N or C–O bond formation)
Comparator Or Baseline	(2-Chloro-6-methanesulfonylphenyl)methanol (CAS 1549395-22-3): requires oxidation to carboxylic acid before amide coupling (+1 step); N-(2-Chloro-6-(methylsulfonyl)phenyl)acetamide (CAS 3035375-22-2): amide already formed, requires hydrolysis for further diversification (+1–2 steps)
Quantified Difference	Qualitative advantage: 0 extra steps for the target vs. ≥1 extra step for alcohol and amide precursors; typical oxidation yields for benzyl alcohol to benzoic acid are 80–95%, meaning an additional ~5–20% material loss per extra step
Conditions	Standard organic synthesis transformations; no experimental comparative yield data specific to this scaffold publicly available

Why This Matters

In medicinal chemistry library synthesis, each additional synthetic step reduces overall yield and increases time and cost; the free carboxylic acid of the target compound represents the most atom-economical and step-economical entry point for generating diverse amide, ester, and heterocyclic derivatives.

Evidence-Anchored Research and Industrial Application Scenarios

COX-2-Focused Anti-Inflammatory Lead Optimization

The methanesulfonyl pharmacophore, validated by Copeland et al. (1994) as a key structural determinant for time-dependent COX-2 selective inhibition, makes this compound a rational choice as a core scaffold for generating focused libraries of arylacetic acid derivatives targeting the COX-2 enzyme . The free carboxylic acid handle enables direct parallel amide coupling with diverse amine building blocks, while the ortho-chloro substituent provides an additional vector for modulating potency, selectivity, and metabolic stability. Researchers engaged in NSAID development or COX-2 inhibitor optimization should prioritize this scaffold over non-sulfonyl-containing phenylacetic acids (e.g., 2-chlorophenylacetic acid or 2,6-dichlorophenylacetic acid) because the methanesulfonyl group is essential for the time-dependent inactivation mechanism that distinguishes selective COX-2 inhibitors from non-selective COX inhibitors . The lower LogP (1.37) relative to para-substituted analogs also suggests potentially superior solubility profiles for in vitro enzymatic and cell-based assays .

Conformationally Constrained Probe Design for Target Engagement

The ortho,ortho-disubstitution pattern (Cl at C-2, SO₂CH₃ at C-6) enforces restricted rotation around the aryl–CH₂ bond, creating a semi-rigid scaffold with a preferred conformational orientation . This property is valuable in chemical biology for designing probes where defined molecular shape contributes to target selectivity. Compared to 4-(methylsulfonyl)phenylacetic acid, which retains full rotational freedom and may adopt multiple low-energy conformations, the target compound reduces conformational entropy and may yield cleaner structure–activity relationships in target engagement studies. The carboxylic acid moiety also serves as a convenient attachment point for biotin, fluorophores, or photoaffinity labels for pull-down and imaging experiments.

Hydrolytically Stable Sulfone Intermediate for Multi-Step Synthesis

The methanesulfonyl group's resistance to hydrolysis under both acidic and basic aqueous conditions makes this compound a more robust intermediate for multi-step synthetic sequences compared to chlorosulfonyl analogs such as methyl 2-(2-chloro-6-(chlorosulfonyl)phenyl)acetate, which requires strictly anhydrous conditions and inert atmosphere handling . For process chemistry applications involving aqueous work-ups, elevated temperatures, or extended reaction times, the methanesulfonyl compound offers superior operational simplicity and reduced risk of batch failure due to hydrolytic degradation. The commercial availability at 95% purity from suppliers such as Leyan further supports its adoption in scale-up campaigns, though users should verify lot-specific purity by HPLC or NMR before committing to large-scale reactions .

Agrochemical and Fungicide Intermediate Development

α-Substituted phenylacetic acid derivatives bearing sulfonyl groups have been disclosed as active ingredients and intermediates for agricultural fungicides (e.g., Shionogi & Co. patent US 6,313,150) . The target compound's combination of an ortho-chloro substituent—a motif commonly found in agrochemical active ingredients for enhanced metabolic stability and membrane penetration—with the ortho-methanesulfonyl group positions it as a candidate intermediate for novel fungicide discovery programs. The carboxylic acid handle facilitates further elaboration into ester or amide prodrugs, which are common strategies for modulating the physicochemical properties of agrochemical agents.

Application

Selection Property

Validation Focus

COX-2 pharmacophore-based SAR exploration

Presence of methanesulfonyl group (class-level pharmacophore)

Target engagement and isoform-selectivity assays under research conditions

Conformationally constrained probe design

Restricted aryl–CH₂ rotation from ortho,ortho-disubstitution

Binding pose and SAR coherence in target engagement models

Multi-step synthesis intermediate

Hydrolytically stable methanesulfonyl group and free carboxylic acid

Reaction robustness under aqueous/organic conditions; lot-specific purity verification

Agrochemical fungicide intermediate research

Ortho-chloro and methylsulfonyl substitution pattern

Fungicide activity screening and prodrug derivatization studies

• [1] Copeland RA, Williams JM, Giannaras J, Nurnberg S, Covington M, Pinto D, Pick S, Trzaskos JM. Mechanism of selective inhibition of the inducible isoform of prostaglandin G/H synthase. Proc Natl Acad Sci U S A. 1994;91(23):11202-11206. doi:10.1073/pnas.91.23.11202. PMID: 7972034. View Source
• [2] Shionogi & Co., Ltd. α-Substituted phenylacetic acid derivative, its production and agricultural fungicide containing it. US Patent 6,313,150. Filed 2001. Abstract: An α-substituted phenylacetic acid derivative useful as an agricultural fungicide. https://patents.justia.com/patent/6313150 View Source